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Abstract
This document provides a detailed protocol for the synthesis of 4-Methoxybenzophenone, a

key intermediate in the manufacturing of various pharmaceuticals and a common component in

photochemistry. The synthesis is achieved through the Friedel-Crafts acylation of anisole with

benzoyl chloride, a classic and efficient method for the formation of aryl ketones. This

application note includes a comprehensive experimental procedure, a summary of reaction

parameters, and visual diagrams to illustrate the workflow and reaction mechanism.

Introduction
The Friedel-Crafts acylation is a fundamental and widely utilized reaction in organic synthesis

for the C-C bond formation between an aromatic ring and an acyl group.[1] This electrophilic

aromatic substitution reaction typically employs a Lewis acid catalyst, such as aluminum

chloride (AlCl₃), to generate a highly reactive acylium ion from an acyl halide or anhydride.[1] In

this protocol, anisole (methoxybenzene) is acylated with benzoyl chloride. The methoxy group

of anisole is an activating, ortho-para directing group.[2][3] Due to steric hindrance at the ortho

position, the para-substituted product, 4-Methoxybenzophenone, is the major product formed.
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Caption: Overall reaction for the synthesis of 4-Methoxybenzophenone.

Experimental Protocol
This protocol is based on established procedures for the Friedel-Crafts acylation of anisole.[4]

Materials:
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Reagent
Molar Mass ( g/mol
)

Quantity Moles

Anisole 108.14 10.8 g 0.1 mol

Benzoyl Chloride 140.57 14.0 g 0.1 mol

Anhydrous Aluminum

Chloride
133.34 15.0 g 0.11 mol

Dichloromethane

(DCM)
- As required -

Hexane - 200 mL -

Dilute Hydrochloric

Acid
- 200 mL -

Pentane - 100 mL -

Water - As required -

Equipment:

Round-bottom flask

Stirring apparatus (magnetic stirrer and stir bar)

Dropping funnel

Ice bath

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve anisole (10.8 g, 0.1 mol) and

benzoyl chloride (14.0 g, 0.1 mol) in 200 mL of hexane.[4]
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Catalyst Addition: While stirring the solution at room temperature, slowly add anhydrous

aluminum chloride (15.0 g) in portions over a period of 15 minutes.[4] An exothermic reaction

will occur, and the reaction mixture may change color.

Reaction: Continue stirring the mixture for an additional 15 minutes at room temperature.[4]

Work-up:

Decant the hexane solvent from the viscous residue.[4]

Carefully hydrolyze the residue by slowly adding it to a mixture of 200 mL of ice and dilute

hydrochloric acid.[4] This step should be performed in a well-ventilated fume hood as HCl

gas will be evolved.

Extract the organic product with dichloromethane.[4]

Wash the organic layer with water.[4]

Isolation and Purification:

Dry the dichloromethane solution over a suitable drying agent (e.g., anhydrous sodium

sulfate).

Remove the dichloromethane using a rotary evaporator, which will yield an oily product

that should solidify upon standing.[4]

Wash the solid product with two 50 mL portions of pentane to remove impurities.[4]

Dry the purified 4-Methoxybenzophenone.

Data Presentation
Reaction Parameters and Yield:
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Parameter Value Reference

Reaction Temperature Room Temperature [4]

Reaction Time 30 minutes [4]

Solvent Hexane [4]

Catalyst Anhydrous Aluminum Chloride [4]

Theoretical Yield 21.22 g Calculated

Reported Yield High [4]

Workflow Diagram
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Start

Dissolve Anisole and Benzoyl Chloride in Hexane

Slowly add Anhydrous AlCl₃

Stir at Room Temperature for 15 min

Decant Hexane and Hydrolyze with Ice/HCl

Extract with Dichloromethane and Wash with Water

Remove Solvent via Rotary Evaporator

Wash Solid with Pentane

Dry the Final Product: 4-Methoxybenzophenone

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-Methoxybenzophenone.
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Safety Precautions
All manipulations should be carried out in a well-ventilated fume hood.

Anhydrous aluminum chloride is corrosive and reacts violently with water. Handle with care

and avoid exposure to moisture.

Benzoyl chloride is a lachrymator and is corrosive.

Dichloromethane is a volatile and potentially carcinogenic solvent.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

This detailed protocol provides a reliable method for the synthesis of 4-
Methoxybenzophenone, suitable for use in research and development settings. The

straightforward procedure and high yields make it an attractive method for obtaining this

valuable chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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